8-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-dimethyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C17H24N6O2/c1-10(2)7-8-22-13-14(20(5)17(25)21(6)15(13)24)18-16(22)23-12(4)9-11(3)19-23/h9-10H,7-8H2,1-6H3
• InChI Key: IUFQUAQQXYNROZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2CCC(C)C)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C17H24N6O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 1014073-14-3

Description

Molecular Structure Analysis

The compound contains a purine ring, which is a two-ring structure with four nitrogen atoms and five carbon atoms. Attached to this purine ring is a pyrazole ring, which is a smaller ring containing two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazole derivatives are known to undergo a variety of chemical reactions, including condensation and reduction reactions.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. Many pyrazole derivatives are used in pharmaceuticals due to their wide range of physiological and pharmacological activities.

Future Directions

Pyrazole derivatives are a promising area of research in pharmaceuticals due to their wide range of physiological and pharmacological activities. Future research could focus on synthesizing new pyrazole derivatives and studying their properties and potential uses.